Cas no 2229547-31-1 (4-amino-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol
• CAS No: 2229547-31-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5965909
• PubChem ID: 165609840
• Update Time: 2025-05-28

4-amino-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol
• 2229547-31-1
• EN300-1732683

• Inchi： 1S/C12H18N2O2/c1-16-11-8-9(4-7-14-11)12(13)5-2-10(15)3-6-12/h4,7-8,10,15H,2-3,5-6,13H2,1H3
• InChI Key： IKGBIZUDLNLPIN-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CN=C(C=2)OC)(CC1)N

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.4Ų

Additional information on 4-amino-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol

Research Brief on 4-amino-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol (CAS: 2229547-31-1): Recent Advances and Applications

The compound 4-amino-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol (CAS: 2229547-31-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanol scaffold and methoxypyridine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for drug development.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of 4-amino-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol make it an attractive intermediate for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of inhibitors targeting the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer.

In addition to its applications in kinase inhibition, recent research has explored the compound's potential in central nervous system (CNS) disorders. A preclinical study highlighted its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This finding suggests its possible use in treating neuropsychiatric conditions such as depression and schizophrenia, although further validation is required.

The synthesis of 4-amino-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol has also been optimized in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective route for its production, addressing previous challenges related to yield and purity. This advancement is expected to facilitate its broader adoption in both academic and industrial settings.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are employing advanced techniques like in silico modeling and high-throughput screening to optimize its profile and enhance its therapeutic potential.

In conclusion, 4-amino-4-(2-methoxypyridin-4-yl)cyclohexan-1-ol (CAS: 2229547-31-1) represents a versatile and promising molecule in chemical biology and drug discovery. Its applications span from oncology to CNS disorders, and recent advancements in synthesis and mechanistic understanding have bolstered its potential. Continued research will be essential to fully realize its therapeutic benefits and address existing limitations.